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Compound of Interest

Compound Name: GSK8612

Cat. No.: B607868 Get Quote

Essential guidelines for the safe handling and disposal of the TBK1 inhibitor, GSK8612, are

critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This

document provides a step-by-step operational plan for the proper disposal of GSK8612,

tailored for researchers, scientists, and drug development professionals.

As a novel research chemical, specific degradation and disposal protocols for GSK8612 are

not extensively documented in publicly available literature. Therefore, it is imperative to treat

GSK8612 as a hazardous chemical and follow established best practices for chemical waste

management. Under no circumstances should GSK8612 or its solutions be disposed of down

the drain or in regular trash.

Summary of GSK8612 Properties
For safe handling and disposal, it is crucial to be aware of the known properties of GSK8612.

The following table summarizes key data for this compound.
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Property Value

Molecular Formula C17H17BrF3N7O2S

Molecular Weight 520.33 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of GSK8612.

1. Personal Protective Equipment (PPE): Before handling GSK8612, ensure appropriate PPE

is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated GSK8612 powder and any materials grossly

contaminated with the solid (e.g., weighing paper, spatulas) in a dedicated, clearly labeled

hazardous waste container. The container should be made of a compatible material (e.g.,

polyethylene) and have a secure screw-top lid.

Liquid Waste: Collect solutions of GSK8612 (e.g., in DMSO) in a separate, labeled

hazardous waste container for organic or halogenated solvent waste, in accordance with

your institution's waste management guidelines. Do not mix with aqueous or other

incompatible waste streams.
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Sharps Waste: Needles, syringes, or other sharp implements contaminated with GSK8612
should be disposed of in a designated sharps container for chemically contaminated sharps.

3. Labeling of Waste Containers: All waste containers must be clearly and accurately labeled

with the following information:

The words "Hazardous Waste"

The full chemical name: "GSK8612"

The solvent(s) and their approximate concentrations (for liquid waste)

The date the waste was first added to the container

The responsible researcher's name and contact information

4. Storage of Waste: Store hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area within the laboratory. Ensure containers are kept closed

except when adding waste.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

proper disposal of the GSK8612 waste. Provide them with a copy of the Safety Data Sheet

(SDS) if available, or at a minimum, the chemical name and any known hazard information.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of GSK8612.
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GSK8612 Disposal Workflow Diagram

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of GSK8612, minimizing risks to themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene and waste management plans for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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